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Compound of Interest

Compound Name: Dimethyl terephthalate

Cat. No.: B492978

An In-depth Technical Guide to the Health and Safety of Dimethyl Terephthalate

This guide provides comprehensive health and safety information for dimethyl terephthalate
(DMT), tailored for researchers, scientists, and drug development professionals. It covers
toxicological data, occupational exposure limits, handling procedures, and environmental
impact, with quantitative data presented in structured tables and key protocols detailed.

Chemical and Physical Properties

Dimethyl terephthalate (CAS No. 120-61-6) is a diester of terephthalic acid and methanol.[1]
It primarily serves as a raw material in the production of polyesters, such as polyethylene
terephthalate (PET), and industrial plastics.[1][2][3] Under normal conditions, it exists as white
crystalline flakes or a solid with no significant odor.[2][4][5]

Table 1: Physical and Chemical Properties of Dimethyl Terephthalate
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Property Value Source(s)
Molecular Formula C10H1004 [1][2][5]
Molecular Weight 194.19 g/mol [1][6]
Appearance White flakes or solid [31[41[5]
Melting Point 140-142 °C (284-288 °F) [4][5][6]
Boiling Point 288 °C (550.4 °F) [3][5]

Flash Point 141-153 °C (286-308 °F) [5161[718]

Autoignition Temperature

518-555 °C (964.4-1031 °F)

[31051[7]

Vapor Pressure

1.4 Paat 2.5 °C; 16 mmHg at
100 °C (212 °F)

[1](516]

Vapor Density

5.5 - 6.7 (Air = 1)

[5]16]

Density / Specific Gravity

1.2 g/cm3

[3][5]

Water Solubility

Very poor / Less than 1 mg/mL

[5]16]

Solubility in other solvents

Soluble in hot ethanol, ether,

dioxane, and chloroform.[2][8]

[2](8]

Lower Explosive Limit (LEL)

0.8% (v/v) or 33 g/m3

(516171

Upper Explosive Limit (UEL)

11.8% (v/v)

[719]

| Partition Coefficient (n-octanol/water) | log Pow: 2.21 | |

Toxicological Profile

Dimethyl terephthalate exhibits a low order of acute toxicity.[10][11] The primary health

concerns are related to irritation from dust and potential effects from chronic exposure. Molten

DMT can cause severe skin burns upon contact.[6]

Acute Toxicity
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DMT has low acute toxicity via oral, dermal, and inhalation routes.[10][11] High oral doses in
rats (up to 6590 mg/kg) caused no deaths, though symptoms like slight tremors, ataxia, and
weakness were observed at higher concentrations.[12]

Table 2: Acute Toxicity Data for Dimethyl Terephthalate

Test Species Route Value Source(s)

>3,200 - >6,590

LD50 Rat Oral [41[7]1[11][13]
mglkg

LD50 Guinea Pig Dermal >5,000 mg/kg [4171111]

LC50 Rat Inhalation >6 mg/L (2 h) [4][11]

| LD50 | Rat | Intraperitoneal | 3,900 mg/kg |[12] |

Irritation and Sensitization

o Eye Irritation: May cause mechanical irritation, redness, and conjunctivitis.[2][5][7] A Draize
test in rabbits resulted in mild irritation.[7]

o Skin Irritation: Generally does not irritate the skin, though prolonged contact may cause
slight irritation.[4][12][13]

o Respiratory Irritation: Inhalation of dust can irritate the respiratory system, leading to
coughing and chest tightness.[4][7]

o Skin Sensitization: Not considered to be a skin sensitizer in guinea pigs.[10][14]

Chronic Toxicity and Carcinogenicity

» Repeated Dose Toxicity: The target organ identified in oral exposure studies is the urinary
tract, with the potential formation of bladder crystals or calculi.[10] A No-Observed-Adverse-
Effect Level (NOAEL) of 313 mg/kg bw/day was determined from a 96-day rat dietary study
based on reduced body weight gain at higher doses.[10] For inhalation, a 90-day study
established a NOAEL of 86.4 mg/m3.[10]
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e Carcinogenicity: DMT is not listed as a carcinogen by IARC, NTP, or OSHA.[7][14] A 2-year
feeding study did not deem it to be carcinogenic.[10]

o Mutagenicity and Genotoxicity: DMT does not appear to be mutagenic or genotoxic in Ames
tests.[10] However, one study reported a clastogenic effect (micronucleus formation) in mice
at all tested concentrations after intraperitoneal injection.[15]

o Reproductive Toxicity: Some adverse reproductive effects, including reduced pup weights at
weaning, were observed in animal studies at high doses.[7][11] There was no evidence of
developmental toxicity in other studies.[11]

Metabolism

DMT is readily absorbed after oral administration and is rapidly eliminated, primarily through
urine, with no evidence of tissue accumulation.[10] It is hydrolyzed to its major metabolite,
terephthalic acid (TPA). In mice, metabolites consisted of monomethyl terephthalate (70%) and
TPA (30%).[10]

Dimethyl Terephthalate (DMT)

Hydrolysis
(Esterases)

Monomethyl Terephthalate (MMT)

i

Terephthalic Acid (TPA)

Urinary Excretion
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Fig 1. Metabolic pathway of Dimethyl Terephthalate.

Occupational Health and Safety
Exposure Limits

Currently, there are no established Permissible Exposure Limits (PEL) from OSHA or Threshold
Limit Values (TLV) from ACGIH for dimethyl terephthalate.[7][16] The Japan Society for
Occupational Health (JSOH) has proposed an Occupational Exposure Limit-Mean (OEL-M) of
8 mg/ms.[17]

Hazard Controls

Engineering Controls: Use adequate ventilation, preferably local exhaust, to keep airborne
dust concentrations low.[7][16] For processes involving dust generation, use a closed system
with dust explosion-proof electrical equipment.[5][18]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(compliant with OSHA 29 CFR 1910.133 or EN166).[4][7][16]

o Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber) and clothing to
prevent skin exposure.[4][7][16]

o Respiratory Protection: If dust concentrations exceed exposure limits or cause irritation,
use a NIOSH/MSHA-approved particulate filter respirator.[4][5][7]

Handling and Storage

e Handling: Wash hands thoroughly after handling.[7] Minimize dust generation and

accumulation.[4][7] Avoid contact with eyes, skin, and clothing.[7] Prevent fire and explosion
risk by avoiding open flames and using non-sparking tools.[5][18] Molten DMT requires
additional protective gear, including a face shield and gauntlets.[6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong acids, strong bases, and strong oxidizers.[4][6][7] Keep containers tightly closed when
not in use.[4]
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1. Preparation & Assessment

Assess Task & Risks

:

Obtain Required PPE

(Goggles, Gloves, Lab Coat)

;

Ensure Adequate Ventilation
(Fume Hood)

2. Handling Solid DMT

Weigh Solid DMT

:

Transfer to Container

:

Minimize Dust Generation

3. Post-Handling

Tightly Close Containers

:

Clean Work Area

:

Dispose of Waste Properly

:

Wash Hands Thoroughly

Spill Detected

Isolate Spill Area
(min. 25 meters for solids)

,

Remove Ignition Sources

.

Don PPE
(Respirator, Goggles, Gloves)

.

Contain Spill
Prevent entry into drains

,

Clean-up Procedure

A J
Sweep/Vacuum Solid
Moisten to prevent dust

.

Place in Sealed Container
for Disposal

,

Decontaminate Area

Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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